Nitric acid, plutonium-238Pu salt

• CAS No.: 59568-66-0
• Molecular Formula: HNO3Pu
• Molecular Weight: 301.063 g/mol
• IUPAC Name: nitric acid;plutonium-238
• InChI: InChI=1S/HNO3.Pu/c2-1(3)4;/h(H,2,3,4);/i;1-6
• InChI Key: ZQPKENGPMDNVKK-PFAJVBKGSA-N
• Isomeric SMILES: [N+](=O)(O)[O-].[238Pu]
• Canonical SMILES: [N+](=O)(O)[O-].[Pu]

Description

Nitric acid, plutonium-238Pu salt, chemically represented as Pu(NO₃)₄·xH₂O (CAS: 13823-27-3), is a radioactive compound critical for applications such as radioisotope thermoelectric generators (RTGs) in space exploration . Plutonium-238 (²³⁸Pu) emits α-particles with a half-life of 87.7 years, generating substantial decay heat (~0.56 W/g) . The nitrate form is favored in nuclear fuel processing due to its solubility in nitric acid (HNO₃), enabling efficient separation via liquid-liquid extraction with tributyl phosphate (TBP) . Its synthesis involves dissolving ²³⁸PuO₂ in HNO₃, often with hydrofluoric acid (HF) to accelerate dissolution .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of nitric acid, plutonium-238Pu salt, typically involves the dissolution of plutonium-238 in nitric acid. This process requires careful handling due to the radioactive nature of plutonium-238. The dissolution is usually carried out in a controlled environment to prevent contamination and ensure safety.

Industrial Production Methods: Industrial production of plutonium-238 involves the irradiation of neptunium-237 targets in a nuclear reactor. The irradiated targets are then processed to separate plutonium-238 from other by-products. The separation process often involves solvent extraction and ion exchange techniques using nitric acid as a medium .

Types of Reactions:

Oxidation and Reduction: Plutonium-238 can undergo various redox reactions in nitric acid solutions, transitioning between oxidation states such as +3, +4, and +6

Radiolysis: The alpha radiation from plutonium-238 can cause the radiolysis of nitric acid, leading to the formation of nitrous acid, hydrogen peroxide, and other reactive species.

Common Reagents and Conditions:

Reagents: Common reagents include nitric acid, ferrous sulfamate, and hydrazine mononitrate.

Conditions: Reactions are typically carried out under controlled temperature and pressure conditions to ensure safety and efficiency.

Major Products:

Radiolysis Products: Nitrous acid, hydrogen peroxide, hydrogen, and oxygen.

Redox Products: Various oxidation states of plutonium, such as Pu(III), Pu(IV), and Pu(VI).

Chemistry:

Radiolysis Studies: Understanding the radiolysis of nitric acid by plutonium-238 is crucial for nuclear fuel reprocessing and waste management.

Biology and Medicine:

Radiation Therapy: While not directly used in medicine, the principles of radiolysis and radiation effects studied with plutonium-238 can inform radiation therapy techniques.

Industry:

Nuclear Fuel Reprocessing: this compound, is used in the Plutonium Uranium Recovery by EXtraction (PUREX) process to separate plutonium and uranium from spent nuclear fuel.

Mechanism of Action

The mechanism of action of nitric acid, plutonium-238Pu salt, primarily involves the redox behavior of plutonium in nitric acid solutions. Plutonium can exist in multiple oxidation states, and its interconversion is influenced by the electrochemical potential, acid concentration, and coordination environment . The alpha radiation from plutonium-238 also induces radiolysis of nitric acid, producing reactive species that can further interact with plutonium and other components in the solution .

Comparison with Similar Compounds

Comparison with Similar Plutonium Compounds

Chemical and Physical Properties

Table 1: Key Properties of Plutonium Compounds

Compound	Formula	Solubility in HNO₃	Thermal Stability	Primary Use
Plutonium(IV) nitrate	Pu(NO₃)₄	High (8–12 M HNO₃)	Moderate	Fuel processing, RTG synthesis
Plutonium(IV) oxalate	Pu(C₂O₄)₂	Low (requires HNO₃/H₂C₂O₄ mixtures)	High (>300°C)	Purification via precipitation
Plutonium(IV) fluoride	PuF₄	Insoluble	Very high	Intermediate in metal production
Plutonium(VI) fluoride	PuF₆	Reacts violently	Low (sublimes at 62°C)	Uranium/plutonium separation

Key Observations :

• Solubility: Pu(NO₃)₄ dissolves readily in HNO₃, unlike PuF₄ or Pu(C₂O₄)₂, which require aggressive conditions (e.g., HF or oxalic acid) . This makes the nitrate ideal for aqueous reprocessing .
• Self-Heating: ²³⁸Pu(NO₃)₄ solidifies faster than ²³⁹Pu analogs due to radiolytic heat (84.8% ²³⁸Pu samples solidify in <24 hours vs. 3–5 days for 17.4% ²³⁸Pu) .
• Radiolytic Degradation: The α-activity of ²³⁸Pu induces nitrate decomposition, necessitating stabilizers like excess HNO₃ to mitigate gas formation .

Production and Purification

Key Observations :

• Pu(NO₃)₄ is produced at scale for NASA’s ²³⁸Pu Supply Program, where impurities (e.g., Np, U) are removed via redox-controlled extraction .
• Pu(C₂O₄)₂ is a precursor for high-purity PuO₂ but requires oxalic acid, complicating waste management .